Cas no 1807078-52-9 (Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807078-52-9
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4802551
• Update Time: 2025-06-08

Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)5-7-8(11(12,13)14)3-4-16-9(7)6-15/h3-4H,2,5H2,1H3
• InChI Key： UICHXKSHBWOLGN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807078-52-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807078-52-9) is a highly valuable compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a cyano group and a trifluoromethyl substituent, make it an attractive building block for drug discovery and development. This article delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry.

The molecular structure of Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate consists of a pyridine core substituted with a cyano group at the 2-position, a trifluoromethyl group at the 4-position, and an acetate ester at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly versatile in organic synthesis. The presence of the cyano group enhances reactivity, while the trifluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been significant interest in the development of novel therapeutic agents targeting various diseases. The compound Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate has emerged as a key intermediate in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that mimic natural substrates of kinases and other enzymes implicated in tumor growth and progression. The trifluoromethyl moiety, in particular, has been shown to improve binding affinity and reduce susceptibility to metabolic degradation, thereby enhancing drug efficacy.

The synthesis of Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of malonic acid derivatives with appropriate pyridine intermediates followed by cyanation and trifluoromethylation. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group with high selectivity and minimal byproducts.

Recent research has also highlighted the role of Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate in the development of antiviral agents. The pyridine scaffold is known to interact favorably with viral proteases and polymerases, making it an ideal platform for designing inhibitors. The cyano group facilitates nucleophilic addition reactions, allowing for the installation of diverse functional groups that can modulate enzyme activity. Moreover, computational studies have predicted that derivatives of this compound exhibit promising antiviral properties by disrupting viral replication cycles.

The pharmaceutical industry continues to explore new applications for Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate, particularly in the area of central nervous system (CNS) drugs. The lipophilic nature imparted by the trifluoromethyl group enhances blood-brain barrier penetration, a critical factor for CNS drug delivery. Preclinical studies have shown that certain analogs derived from this compound exhibit neuroprotective effects by inhibiting inflammatory pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's potential as a lead molecule for further drug development.

In conclusion, Ethyl 2-cyano-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807078-52-9) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable its use in developing drugs targeting cancer metabolism, viral infections, and neurodegenerative disorders. As research progresses, new synthetic methodologies and applications are likely to emerge, further solidifying its importance in medicinal chemistry. The continued exploration of this compound promises to yield innovative therapeutic agents that address unmet medical needs.